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Compound of Interest

Compound Name:
N-(2-(tert-

Butoxy)benzyl)ethanamine

Cat. No.: B13911165

Get Quote

Protocol ID: AN-SYN-2C-OtBu-04
Introduction & Rationale
The modification of the phenethylamine scaffold at the 4-position is a critical determinant of

potency and selectivity in serotonergic ligands. While 4-alkyl (e.g., 2C-D, 2C-E) and 4-halo

(e.g., 2C-B, 2C-I) substitutions are well-characterized, the 4-tert-butoxy modification introduces

a bulky, electron-donating, and lipophilic ether group.

This modification presents unique synthetic challenges. Unlike methoxy or ethoxy ethers, the

tert-butyl ether is acid-labile, prone to cleavage into the phenol and isobutylene under standard

acidic deprotection or workup conditions. Consequently, traditional routes utilizing HBr/AcOH or

strong aqueous acids are non-viable.

This protocol utilizes a Palladium-Catalyzed Buchwald-Hartwig Etherification to install the bulky

ether, followed by a mild Henry reaction and Lithium Aluminum Hydride (LAH) reduction,

ensuring the integrity of the sensitive tert-butoxy moiety.
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The synthetic strategy disconnects the target molecule at the ethylamine chain (via reduction of

a nitrostyrene) and the aryl-ether bond (via Pd-catalysis).

Target: 4-(tert-Butoxy)-2,5-dimethoxyphenethylamine

Intermediate: 2,5-Dimethoxy-4-(tert-butoxy)-beta-nitrostyrene

LAH Reduction
(Hydride Transfer)

Precursor: 4-(tert-Butoxy)-2,5-dimethoxybenzaldehyde

Henry Reaction
(Nitroaldol)

Starting Material: 4-Bromo-2,5-dimethoxybenzaldehyde
(Protected as Acetal)

Pd-Catalyzed C-O Coupling
(Buchwald-Hartwig)

Click to download full resolution via product page

Figure 1: Retrosynthetic logic flow prioritizing the late-stage preservation of the acid-sensitive

ether.

Experimental Protocol
Phase 1: Protection & Etherification
Objective: Conversion of 4-bromo-2,5-dimethoxybenzaldehyde to 4-(tert-butoxy)-2,5-

dimethoxybenzaldehyde.

Rationale: Direct nucleophilic aromatic substitution (SNAr) is ineffective on electron-rich

rings. We employ Pd-catalyzed coupling.[1] The aldehyde is first protected as a cyclic acetal
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to prevent side reactions (e.g., Cannizzaro) and catalyst poisoning.

Step 1.1: Acetal Protection
Reagents: 4-Bromo-2,5-dimethoxybenzaldehyde (10.0 g, 40.8 mmol), Ethylene glycol (11.4

mL, 204 mmol), p-Toluenesulfonic acid (pTsOH) (0.35 g, catalytic).

Solvent: Toluene (150 mL).

Procedure:

Combine reagents in a round-bottom flask equipped with a Dean-Stark trap.

Reflux for 4 hours until water evolution ceases.

Cool, wash with sat. NaHCO₃ (2 x 50 mL) and brine.

Dry over MgSO₄ and concentrate in vacuo to yield the crude acetal (approx. 11.5 g).

Step 1.2: Pd-Catalyzed tert-Butoxylation
Reagents: Crude Bromo-acetal (11.5 g, ~40 mmol), Sodium tert-butoxide (5.76 g, 60 mmol),

Pd₂(dba)₃ (1.5 mol%), Racemic BINAP (3.0 mol%).

Solvent: Toluene (anhydrous, degassed, 120 mL).

Procedure:

Inert Atmosphere: Flame-dry glassware and purge with Argon.

Dissolve the bromo-acetal in toluene. Add NaOtBu, Pd₂(dba)₃, and BINAP.

Heat to 90°C for 12 hours. Monitor by TLC (the bromide spot should disappear).

Workup: Cool to RT. Filter through a celite pad to remove Pd black. Concentrate the

filtrate.

Hydrolysis (Critical): Dissolve the residue in THF (50 mL) and add 5% aqueous Oxalic

Acid (20 mL). Stir at RT for 2 hours. Note: Oxalic acid is strong enough to cleave the
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acetal but mild enough to spare the tert-butyl ether.

Neutralize with NaHCO₃, extract with Ethyl Acetate, and purify via flash chromatography

(Hexane:EtOAc 8:1).

Yield: Expect ~60-70% of 4-(tert-butoxy)-2,5-dimethoxybenzaldehyde as a pale yellow

oil/solid.

Phase 2: The Henry Reaction (Nitroaldol)
Objective: Synthesis of the nitrostyrene intermediate.

Reagents: 4-(tert-Butoxy)-2,5-dimethoxybenzaldehyde (5.0 g, 21 mmol), Nitromethane (15

mL, excess), Ammonium Acetate (1.6 g, 21 mmol).

Solvent: Glacial Acetic Acid (20 mL) is typically used, but due to acid sensitivity, use

Nitromethane as both solvent and reagent with a catalytic amount of Ethylenediamine

diacetate or simply Ammonium Acetate at lower temps.

Modified Condition: Reflux in Nitromethane (50 mL) with Ammonium Acetate (1.0 eq) for 2-

3 hours.

Procedure:

Heat the mixture at reflux. The solution will turn deep orange/red.

Monitor consumption of aldehyde by TLC.

Isolation: Remove excess nitromethane under reduced pressure. Dissolve residue in hot

Isopropanol (IPA).

Allow to crystallize slowly at 4°C.

Filter the orange needles of 2,5-dimethoxy-4-(tert-butoxy)-

-nitrostyrene.

Phase 3: Reduction & Salt Formation
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Objective: Reduction to the amine and stabilization as a salt.

Safety Warning: LAH reacts violently with water.[2] Perform under strict inert conditions.

Reagents: Lithium Aluminum Hydride (LAH) (1.0 M in THF, 4.0 eq), Nitrostyrene intermediate

(3.0 g).

Solvent: Anhydrous THF.

Procedure:

Place LAH solution in a dry 3-neck flask under Argon. Cool to 0°C.[3]

Dissolve the nitrostyrene in anhydrous THF and add dropwise to the LAH. Exothermic

reaction.[4]

Once addition is complete, reflux the mixture for 4 hours. The color should fade from

orange to pale yellow/gray.

Fieser Workup (Basic): Cool to 0°C. Carefully add:

mL Water (per

g LAH used)

mL 15% NaOH

mL Water

Stir until a granular white precipitate forms. Filter and wash the solid with THF.

Concentrate the filtrate to yield the free base oil.

Step 3.1: Salt Formation (The Fumarate Method)
Critical: Do NOT use concentrated HCl or HBr. The tert-butyl ether will cleave.

Protocol:

Dissolve the free base oil in a minimal amount of dry Isopropanol (IPA).
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Prepare a saturated solution of Fumaric Acid in hot IPA.

Add the acid solution dropwise to the amine solution until pH ~6.

Cool to -20°C. White crystals of 4-(tert-butoxy)-2,5-dimethoxyphenethylamine Fumarate

will precipitate.

Filter and dry under vacuum.

Data Summary & Characterization
Parameter Specification Notes

Appearance
White crystalline solid

(Fumarate)

Free base is a colorless oil that

oxidizes to yellow.

1H NMR (CDCl3) 1.35 (s, 9H, t-Bu)
Distinct singlet for the tert-butyl

group.

1H NMR (Aromatic) 6.90 (s, 1H), 6.95 (s, 1H)
Para-protons on the benzene

ring.

Stability Acid Sensitive Avoid pH < 3. Store at -20°C.

Molecular Weight 253.34 g/mol (Free Base) C14H23NO3

Workflow Diagram

4-Bromo-2,5-dimethoxy-
benzaldehyde

1. Acetal Protection
2. Pd(dba)3 / NaOtBu

(Etherification)

Acid Hydrolysis
(Oxalic Acid)

Henry Reaction
(MeNO2 / NH4OAc)

LAH Reduction
(THF, Reflux)

Salt Formation
(Fumaric Acid)

Click to download full resolution via product page

Figure 2: Step-by-step synthetic workflow emphasizing the mild hydrolysis and salt formation

steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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